Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate
Overview
Description
Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate is a chemical compound with the CAS Number: 55899-29-1. It has a molecular weight of 269.11. This compound is part of the pyrazolo[1,5-a]pyridine family, which are important nitrogen ring junction heterocyclic compounds23.
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyridine derivatives has been widely studied due to their high impact in medicinal chemistry3. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold3.
Molecular Structure Analysis
The InChI code for Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate is 1S/C10H9BrN2O2/c1-2-15-10(14)7-6-12-13-5-3-4-8(11)9(7)13/h3-6H,2H2,1H31. This indicates the molecular structure of the compound.
Chemical Reactions Analysis
Pyrazolo[1,5-a]pyridine derivatives, including Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate, have been the subject of various chemical reactions due to their significant photophysical properties3.
Physical And Chemical Properties Analysis
Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate is a solid at room temperature1. It has a purity of 95%1.Scientific Research Applications
Synthesis and Tautomerism
Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate is involved in the synthesis of heterocyclic compounds, demonstrating its versatility in chemical reactions. For instance, its derivative, 2-Hydroxypyrazolo[1,5-a]pyridine, undergoes various transformations such as nitrosation, nitration, and bromination at the C-3 position. This compound is a key player in the study of tautomerism, showing the predominance of the enol form in solution (Ochi, Miyasaka, Kanada, & Arakawa, 1976).
Molecular Structure Characterization
The compound is also instrumental in the development of new chemical entities, such as the synthesis of ethyl 5-methyl-7-(4-morpholinophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate. This process, involving the Biginelli reaction, showcases its role in constructing complex molecular structures, with characterization done through various spectroscopic techniques (Suwito, Kurnyawaty, Haq, Abdulloh, & Indriani, 2018).
Analogs of Biological Molecules
Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate derivatives have been synthesized as analogs of biologically significant molecules like xanthine and isoguanine. These compounds provide valuable insights into the biochemical pathways and potential therapeutic applications of these analogs (Schneller & Moore, 1978).
Heterocyclic Compound Synthesis
The compound is a precursor in the synthesis of diverse heterocyclic compounds. For example, its interaction with arylidinemalononitrile derivatives at room temperature results in the formation of various thiazolo[3,2-a]pyridine-4-carboxylate derivatives. These compounds are then used to synthesize even more complex molecules, demonstrating the compound's utility in creating a wide range of chemical structures (Mohamed, 2021).
Antiviral Activity Research
A study focusing on the synthesis of 6-aminopyrazolo[4,3-c]pyridin-4(5H)-one, an analog of guanine, used ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate derivatives. This research aimed to explore potential antiviral activities, illustrating the compound's relevance in medicinal chemistry and drug discovery (Ehler, Robins, & Meyer, 1977).
Development of New Heterocycles
The compound has been used as a starting material for creating new heterocyclic compounds with potential biological activity. For example, its derivatives have been synthesized into phenoxydifluoromethyl groups-containing heterocycles, contributing significantly to the field of bioactive heterocyclic chemistry (Solodukhin, Peregudov, Vorontsov, & Chkanikov, 2004).
Safety And Hazards
The safety information for Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate indicates that it has some hazards associated with it. The compound is labeled with the GHS07 pictogram, and the safety statements include H302, H315, H319, H3351. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation1.
Future Directions
Given the significant photophysical properties of pyrazolo[1,5-a]pyridine derivatives, they have attracted a great deal of attention in material science recently3. This suggests potential future directions for the study and application of Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate and related compounds.
Please note that this analysis is based on the information available and may not be comprehensive. For more detailed information, please refer to the original sources or consult with a professional in the field.
properties
IUPAC Name |
ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2O2/c1-2-15-10(14)7-6-12-13-5-3-4-8(11)9(7)13/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSNZZVJLCGOAFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2C(=CC=CN2N=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20480502 | |
Record name | Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20480502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate | |
CAS RN |
55899-29-1 | |
Record name | Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=55899-29-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20480502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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